Cas no 85401-79-2 (1,2-Benzenedicarboxylic acid, didocosyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, didocosyl ester
• CAS No: 85401-79-2
• MF: C₅₂H₉₄O₄
• MW: 783.300377368927
• CID: 664349
• PubChem ID: 23136242
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, didocosyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, didocosyl ester
• didocosyl benzene-1,2-dicarboxylate

• Inchi： 1S/C52H94O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-43-47-55-51(53)49-45-41-42-46-50(49)52(54)56-48-44-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h41-42,45-46H,3-40,43-44,47-48H2,1-2H3
• InChI Key： BCPRSOJNDLWHRP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 782.71521148g/mol
• Monoisotopic Mass: 782.71521148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 56
• Rotatable Bond Count: 46
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 24.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters